Cas no 1119-44-4 (3-Hepten-2-one)

• Product Name: 3-Hepten-2-one
• CAS No: 1119-44-4
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 83393
• PubChem ID: 87571196
• Update Time: 2025-10-31

3-Hepten-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Hepten-2-one
• C7H12O
• Coconut ketone
• hept-3-en-2-one
• Q27289996
• Trans-3-hepten-2-one
• Butylideneacetone
• TK02T5FJDO
• EN300-6526683
• AKOS037644171
• trans-hept-3-en-2-one
• 3-Hepten-2-one, AldrichCPR
• AS-48037
• (3E)-Hept-3-en-2-one
• InChI=1/C7H12O/c1-3-4-5-6-7(2)8/h5-6H,3-4H2,1-2H3/b6-5+
• AI3-22032
• UNII-TK02T5FJDO
• 1119-44-4
• FEMA 3400
• 3-Hepten-2-one, (E)-
• 3-Hepten-2-one, (3E)-
• JHHZQADGLDKIPM-AATRIKPKSA-
• CHEBI:169242
• BAA11944
• CS-0152429
• MFCD00015564
• EINECS 214-278-8
• H0838
• (E)-3-Hepten-2-one
• (E)-hept-3-en-2-one
• 3-HEPTEN-2-ONE [FHFI]
• (3E)-3-Hepten-2-one
• 5609-09-6
• F17581
• LMFA12000103
• SCHEMBL872905
• SCHEMBL380479
• FEMA No. 3400
• Methyl pentenyl ketone
• DTXSID7061510
• DTXCID1033246

• MDL： MFCD00015564
• Inchi： 1S/C7H12O/c1-3-4-5-6-7(2)8/h5-6H,3-4H2,1-2H3/b6-5+
• InChI Key： JHHZQADGLDKIPM-AATRIKPKSA-N
• SMILES： O=C(C)/C=C/CCC
• BRN： 1739239

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: It is a colorless oily liquid with a strong pungent smell of Echinacea
• Density: 0,86 g/cm3
• Boiling Point: 156°C(lit.)
• Flash Point: 49°C
• Refractive Index: 1.4450
• Water Partition Coefficient: Soluble in alcohol and slightly soluble in water(3087 mg/L @ 25°C (est.))
• PSA: 17.07000
• LogP: 1.93170
• Solubility: Almost insoluble in water, soluble in ethanol and oil
• FEMA: 3400 | 3-HEPTEN-2-ONE

3-Hepten-2-one Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1224
• Hazard Category Code： 10-11-36/37/38
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Hepten-2-one

Comprehensive Overview of 3-Hepten-2-one (CAS No. 1119-44-4): Properties, Applications, and Industry Insights

3-Hepten-2-one (CAS No. 1119-44-4), also known as methyl pentenyl ketone, is an unsaturated ketone with a distinctive fruity-green odor. This organic compound belongs to the class of alpha,beta-unsaturated ketones, which are widely studied for their versatile chemical reactivity and applications in fragrances, flavors, and specialty chemicals. The compound's molecular formula is C₇H₁₂O, and it features a seven-carbon chain with a double bond at the 3-position and a ketone group at the 2-position.

In recent years, 3-Hepten-2-one has gained attention due to its role in green chemistry and sustainable synthesis. Researchers are exploring its potential as a bio-based intermediate, aligning with the global shift toward eco-friendly materials. Its low toxicity and biodegradability make it a candidate for replacing petroleum-derived solvents in cosmetic and food industries. A trending topic in forums and search queries revolves around "natural fragrance alternatives," where 3-Hepten-2-one is often discussed for its olfactory properties resembling fresh-cut grass and unripe fruits.

The synthesis of 3-Hepten-2-one typically involves aldol condensation or oxidation reactions. Industrial-scale production leverages catalytic processes to optimize yield, a subject frequently searched under terms like "ketone synthesis optimization" or "cost-effective organic synthesis." Analytical techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and FTIR (Fourier-Transform Infrared Spectroscopy) are employed to verify purity, a detail critical to quality-conscious buyers in the flavor and fragrance industry.

From an application standpoint, 3-Hepten-2-one is prized in perfumery for its ability to impart fresh top notes in floral and citrus compositions. It also serves as a precursor in pharmaceuticals, particularly in synthesizing terpenoid derivatives, which are investigated for their bioactive potential. Online discussions often highlight "ketones in perfumery" or "natural vs. synthetic aroma chemicals," reflecting consumer curiosity about ingredient transparency.

Regulatory compliance is another hot topic. While 3-Hepten-2-one is not classified as hazardous under major chemical inventories like REACH or TSCA, manufacturers must adhere to Good Manufacturing Practices (GMP) for food-grade applications. Searches for "food-safe ketones" or "IFRA compliance" underscore the demand for clarity in regulatory standards.

Innovations in catalysis and biocatalysis are reshaping the future of 3-Hepten-2-one production. Enzymatic routes using lipases or oxidoreductases are emerging as energy-efficient alternatives, a niche explored in academic papers and patent filings. These advancements resonate with queries like "enzyme-catalyzed ketone production" or "white biotechnology in flavors."

In summary, 3-Hepten-2-one (CAS No. 1119-44-4) exemplifies the intersection of chemistry and sustainability. Its multifaceted uses—from perfumes to green solvents—coupled with evolving synthesis methods, position it as a compound of enduring relevance. As industries prioritize carbon footprint reduction and bio-based solutions, this ketone’s profile will likely expand, answering the call for safer, smarter chemicals.